Cas no 1260777-93-2 (Methyl 2-cyano-5-nitrobenzoate)

Methyl 2-cyano-5-nitrobenzoate is a versatile organic compound characterized by its nitro and cyano functional groups attached to a benzoate ester framework. This structure imparts reactivity suitable for applications in pharmaceutical intermediates, agrochemical synthesis, and organic research. The electron-withdrawing nitro and cyano groups enhance its utility in nucleophilic substitution and condensation reactions, making it valuable for constructing complex heterocyclic systems. Its ester group offers further derivatization potential under mild conditions. The compound is typically supplied as a high-purity crystalline solid, ensuring consistent performance in synthetic workflows. Proper handling is advised due to potential sensitivity to moisture and light.

Methyl 2-cyano-5-nitrobenzoate structure

1260777-93-2 structure

Product Name:Methyl 2-cyano-5-nitrobenzoate

CAS No:1260777-93-2

MF:C₉H₆N₂O₄

MW:206.154942035675

CID:2101448

PubChem ID:53419576

Update Time:2025-06-06

Methyl 2-cyano-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

- methyl 2-cyano-5-nitrobenzoate
- D75960
- 1260777-93-2
- AKOS030573719
- Benzoic acid, 2-cyano-5-nitro-, methyl ester
- SCHEMBL22898413
- METHYL2-CYANO-5-NITROBENZOATE
- CS-0098642
- CS-16481
- Methyl 2-cyano-5-nitrobenzoate
- MDL： MFCD11975694
- Inchi： 1S/C9H6N2O4/c1-15-9(12)8-4-7(11(13)14)3-2-6(8)5-10/h2-4H,1H3
- InChI Key： VWINUIIJHHBLKR-UHFFFAOYSA-N
- SMILES： O(C)C(C1C(C#N)=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

Exact Mass: 206.03275668g/mol
Monoisotopic Mass: 206.03275668g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 314
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 95.9
XLogP3: 1.3

Methyl 2-cyano-5-nitrobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	OR510096-250mg	Methyl 2-cyano-5-nitrobenzoate	1260777-93-2	>97%	250mg	£89.00	2024-05-23
eNovation Chemicals LLC	Y1260497-250mg	Benzoic acid, 2-cyano-5-nitro-, methyl ester	1260777-93-2	97%	250mg	$130	2024-06-08
eNovation Chemicals LLC	Y1260497-1g	Benzoic acid, 2-cyano-5-nitro-, methyl ester	1260777-93-2	97%	1g	$235	2024-06-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1169282-100mg	Methyl 2-cyano-5-nitrobenzoate	1260777-93-2	97%	100mg	￥499.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1169282-250mg	Methyl 2-cyano-5-nitrobenzoate	1260777-93-2	97%	250mg	￥678.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1169282-1g	Methyl 2-cyano-5-nitrobenzoate	1260777-93-2	97%	1g	￥2289.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1169282-5g	Methyl 2-cyano-5-nitrobenzoate	1260777-93-2	97%	5g	￥4336.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1169282-10g	Methyl 2-cyano-5-nitrobenzoate	1260777-93-2	97%	10g	￥6881.00	2024-08-09
eNovation Chemicals LLC	Y1260497-5g	Benzoic acid, 2-cyano-5-nitro-, methyl ester	1260777-93-2	97%	5g	$455	2024-06-08
eNovation Chemicals LLC	Y1260497-100mg	Benzoic acid, 2-cyano-5-nitro-, methyl ester	1260777-93-2	97%	100mg	$95	2025-03-01